Cas no 888440-39-9 (ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 888440-39-9
• MF: C₂₈H₂₄N₄O₄S
• MW: 512.579565048218
• CID: 6085772
• PubChem ID: 16801307
• Update Time: 2025-10-22

ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamido)benzoate
• Benzoic acid, 4-[[2-[[4,5-dihydro-3-(2-methylphenyl)-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]acetyl]amino]-, ethyl ester
• 888440-39-9
• ethyl 4-(2-((4-oxo-3-(o-tolyl)-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamido)benzoate
• AKOS024616960
• F1882-0067
• ethyl 4-(2-{[3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamido)benzoate
• AB00676979-01
• ethyl 4-[[2-[[3-(2-methylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetyl]amino]benzoate

• Inchi： 1S/C28H24N4O4S/c1-3-36-27(35)18-12-14-19(15-13-18)29-23(33)16-37-28-31-24-20-9-5-6-10-21(20)30-25(24)26(34)32(28)22-11-7-4-8-17(22)2/h4-15,30H,3,16H2,1-2H3,(H,29,33)
• InChI Key： WNIUUYTYDIGQLJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N(C3=CC=CC=C3C)C(=O)C3=C(N=2)C2=C(N3)C=CC=C2)=O)C=C1

Computed Properties

• Exact Mass: 512.15182643g/mol
• Monoisotopic Mass: 512.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.37±0.20(Predicted)

Additional information on ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamido)benzoate

Professional Introduction to Ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamido)benzoate (CAS No. 888440-39-9)

Ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamido)benzoate, a compound with the CAS number 888440-39-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The compound's unique framework, featuring a benzoate core linked to a pyrimido[5,4-b]indol scaffold, positions it as a promising candidate for further investigation in therapeutic development.

The chemical entity can be broken down into several key functional groups that contribute to its biological activity. The benzoate moiety is well-known for its role in various pharmacological agents, while the pyrimido[5,4-b]indol component introduces a heterocyclic system that is often associated with potent biological interactions. Specifically, the presence of a sulfanyl group and an acetamido moiety further enhances the compound's potential as a bioactive molecule. These structural features are critical in determining its pharmacokinetic properties and target specificity.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Pyrimido[5,4-b]indole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, Ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamido)benzoate, builds upon this existing knowledge by incorporating additional functional groups that may modulate its biological activity. This approach aligns with the current trend in drug design towards creating molecules with multiple binding sites and enhanced target engagement.

In vitro studies have begun to explore the pharmacological profile of Ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamido)benzoate. Initial findings suggest that the compound exhibits promising activity against certain cancer cell lines. The sulfanyl group and the acetamido moiety appear to play crucial roles in mediating these effects by interacting with specific intracellular targets. Further investigations are underway to elucidate the precise mechanisms of action and to optimize the compound's potency and selectivity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. Advanced synthetic techniques have been employed to construct the complex pyrimido[5,4-b]indol scaffold. This synthetic route not only demonstrates the versatility of modern organic chemistry but also provides a scalable method for producing related derivatives for future research.

One of the most intriguing aspects of Ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamido)benzoate is its potential as a lead compound for drug development. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess its binding affinity to various biological targets. This approach allows for the identification of structural modifications that can enhance its therapeutic potential. The integration of computational methods with experimental validation has become a cornerstone of modern drug discovery pipelines.

The compound's unique structural features also make it an attractive candidate for exploring novel therapeutic strategies. For instance, the presence of both hydrophobic and hydrophilic regions within its molecular framework suggests that it may be capable of crossing biological membranes while maintaining stability in aqueous environments. This property is essential for achieving effective drug delivery systems. Additionally, the compound's ability to interact with multiple targets simultaneously may lead to synergistic effects that could improve treatment outcomes.

As research continues to unfold, Ethyl 4-(2-{3-(2-methylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamido)benzoate is poised to make significant contributions to the field of pharmaceutical chemistry. Its complex structure and promising biological activity position it as a valuable tool for developing new therapies against various diseases. The ongoing studies will provide deeper insights into its mechanism of action and pave the way for clinical applications in the future.